Cas no 67683-29-8 (4-(3-Methylbutoxy)phenyl 4-propoxybenzoate)

4-(3-Methylbutoxy)phenyl 4-propoxybenzoate structure
67683-29-8 structure
Product Name:4-(3-Methylbutoxy)phenyl 4-propoxybenzoate
CAS No:67683-29-8
MF:C21H26O4
MW:342.428746700287
CID:2798225
PubChem ID:71367792
Update Time:2025-04-21

4-(3-Methylbutoxy)phenyl 4-propoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • 4-(3-METHYLBUTOXY)PHENYL 4-PROPOXYBENZOATE
    • DTXSID40790897
    • 67683-29-8
    • 4-(3-Methylbutoxy)phenyl 4-propoxybenzoate
    • Inchi: 1S/C21H26O4/c1-4-14-23-18-7-5-17(6-8-18)21(22)25-20-11-9-19(10-12-20)24-15-13-16(2)3/h5-12,16H,4,13-15H2,1-3H3
    • InChI Key: MMOHTBYSUUCJBM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)OCCC)=O)CCC(C)C

Computed Properties

  • Exact Mass: 342.18310931Da
  • Monoisotopic Mass: 342.18310931Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 44.8Ų
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